4-chloro-N-(4-iodophenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-chloro-N-(4-iodophenyl)-1,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H11ClIN3O/c1-7-10(13)11(16-17(7)2)12(18)15-9-5-3-8(14)4-6-9/h3-6H,1-2H3,(H,15,18)
• InChI Key: POOIVQCDEVRPIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C(=O)NC2=CC=C(C=C2)I)Cl
• Molecular Formula: C12H11ClIN3O
• Molecular Weight: 375.59 g/mol

Description

4-chloro-N-(4-iodophenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide, also known as CIP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. It is a pyrazole-based compound that has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of 4-chloro-N-(4-iodophenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide involves the inhibition of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. Inhibition of PARP leads to the accumulation of DNA damage, which ultimately leads to cell death. This compound has also been found to inhibit the activation of nuclear factor kappa B (NF-κB), which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to induce oxidative stress and DNA damage in cancer cells, leading to cell death. This compound has also been found to inhibit the migration and invasion of cancer cells, which is important for cancer metastasis. Additionally, this compound has been shown to have anti-inflammatory effects, which may be beneficial for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-chloro-N-(4-iodophenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide in lab experiments is its potent anti-tumor activity, which makes it a promising candidate for cancer treatment. Additionally, this compound has been found to have a favorable toxicity profile, with low toxicity in normal cells. However, one limitation of using this compound in lab experiments is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

Several future directions for research on 4-chloro-N-(4-iodophenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide can be identified. One area of research could focus on improving the synthesis method to increase the yield of this compound. Another area of research could focus on identifying the optimal dosing regimen and combination therapies for this compound in cancer treatment. Additionally, further studies could investigate the potential applications of this compound in the treatment of other diseases, such as inflammatory diseases and neurodegenerative diseases.
Conclusion
In conclusion, this compound is a pyrazole-based compound that has gained significant attention in the scientific community due to its potential applications in medical research. It has been found to have potent anti-tumor activity against various cancer cell lines and has several biochemical and physiological effects. While there are limitations to using this compound in lab experiments, its promising properties make it a promising candidate for further research.

Scientific Research Applications

4-chloro-N-(4-iodophenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide has been extensively studied for its potential applications in medical research, particularly in the field of cancer treatment. It has been found to have potent anti-tumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.